Cas no 2639454-07-0 (1-(benzyloxy)carbonyl-2-methyl-6-(propan-2-yl)piperidine-3-carboxylic acid)

• Product Name: 1-(benzyloxy)carbonyl-2-methyl-6-(propan-2-yl)piperidine-3-carboxylic acid
• CAS No: 2639454-07-0
• MF: C₁₈H₂₅NO₄
• MW: 319.39540553093
• CID: 5643484
• PubChem ID: 165904006
• Update Time: 2025-08-05

1-(benzyloxy)carbonyl-2-methyl-6-(propan-2-yl)piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[(benzyloxy)carbonyl]-2-methyl-6-(propan-2-yl)piperidine-3-carboxylic acid
• 2639454-07-0
• EN300-27783385
• 1-(benzyloxy)carbonyl-2-methyl-6-(propan-2-yl)piperidine-3-carboxylic acid

• Inchi： 1S/C18H25NO4/c1-12(2)16-10-9-15(17(20)21)13(3)19(16)18(22)23-11-14-7-5-4-6-8-14/h4-8,12-13,15-16H,9-11H2,1-3H3,(H,20,21)
• InChI Key： HSDMAMSAWUFYON-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1C(C)C(C(=O)O)CCC1C(C)C)=O

Computed Properties

• Exact Mass: 319.17835828g/mol
• Monoisotopic Mass: 319.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 66.8Ų

Additional information on 1-(benzyloxy)carbonyl-2-methyl-6-(propan-2-yl)piperidine-3-carboxylic acid

1-(Benzyloxy)Carbonyl-2-Methyl-6-(Propan-2-Yl)Piperidine-3-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 2639454-07-0, known as 1-(benzyloxy)carbonyl-2-methyl-6-(propan-2-yl)piperidine-3-carboxylic acid, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a piperidine ring substituted with a benzyloxy carbonyl group, a methyl group, and an isopropyl group. The presence of these substituents contributes to its diverse chemical properties and potential applications.

Recent studies have highlighted the importance of piperidine derivatives in drug discovery, particularly in the development of bioactive compounds with therapeutic potential. The benzyloxy carbonyl group in this compound is known to enhance the molecule's stability and solubility, making it an attractive candidate for various biological assays. Additionally, the methyl and isopropyl groups contribute to the molecule's stereochemistry, which plays a crucial role in its interactions with biological targets.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution, condensation reactions, and purification techniques. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound is suitable for both academic and industrial applications. The use of advanced analytical techniques such as NMR spectroscopy and mass spectrometry has been instrumental in confirming the compound's structure and purity.

In terms of applications, this compound has shown promise in several areas. For instance, its ability to act as a chiral auxiliary has been explored in asymmetric synthesis, where it facilitates the formation of enantiomerically enriched products. Furthermore, its role as a building block in the construction of more complex molecules has been documented in recent literature. The compound's versatility makes it a valuable tool in the arsenal of synthetic chemists.

The biological activity of this compound has also been a focal point of recent research. Studies have demonstrated that it exhibits moderate activity against certain enzymes and cellular targets, suggesting potential applications in therapeutic interventions. However, further research is required to fully understand its mechanism of action and optimize its bioavailability.

In conclusion, the compound 1-(benzyloxy)carbonyl-2-methyl-6-(propan-2-yl)piperidine-3-carboxylic acid represents a significant advancement in organic chemistry. Its unique structure, coupled with its diverse chemical properties, positions it as a valuable asset in both academic and industrial settings. As research continues to uncover new applications and insights into this compound's behavior, it is likely to play an increasingly important role in the development of novel chemical entities.